Cas no 2094063-71-3 (N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide)

• Product Name: N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide
• CAS No: 2094063-71-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6185893
• PubChem ID: 121582180
• Update Time: 2025-06-13

N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2285378001
• 2094063-71-3
• EN300-7522222
• AKOS033850024
• N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide

• Inchi： 1S/C12H21NO3/c1-5-10(14)13-8-12(15)7-9(16-6-2)11(12,3)4/h5,9,15H,1,6-8H2,2-4H3,(H,13,14)
• InChI Key： MHDNERPWQFDYBE-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(CNC(C=C)=O)(C1(C)C)O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide

Comprehensive Analysis of N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide (CAS No. 2094063-71-3)

In the rapidly evolving field of organic chemistry, N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide (CAS No. 2094063-71-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl core and prop-2-enamide functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework combines a hydroxy group with an ethoxy substituent, offering versatility in chemical modifications and interactions.

The growing demand for specialized organic compounds in pharmaceuticals, agrochemicals, and material science has propelled the study of N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide. Recent trends indicate that researchers are particularly interested in its potential as a building block for drug discovery, given its ability to form stable intermediates. Questions like "What are the synthetic routes for CAS 2094063-71-3?" or "How does the cyclobutyl ring influence reactivity?" are frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

From a structural perspective, the 2,2-dimethylcyclobutyl moiety in this compound introduces steric hindrance, which can be leveraged to control reaction selectivity. Meanwhile, the prop-2-enamide group provides a reactive site for polymerization or conjugation, making it valuable in polymer chemistry and bioconjugation techniques. These features align with current industry trends, such as the development of sustainable materials and targeted drug delivery systems.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on environmentally friendly synthesis, researchers are exploring catalytic methods to produce N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide with minimal waste. Searches for "CAS 2094063-71-3 eco-friendly synthesis" highlight this focus. Additionally, its hydroxy and ethoxy groups make it a candidate for derivatization in solvent-free reactions, further enhancing its appeal.

In conclusion, N-[(3-ethoxy-1-hydroxy-2,2-dimethylcyclobutyl)methyl]prop-2-enamide (CAS No. 2094063-71-3) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multifaceted reactivity, combined with rising interest in customized molecular architectures, positions it as a compound worth monitoring in both academic and industrial settings. As research progresses, its applications in biomedical engineering and advanced materials are likely to expand, addressing some of the most pressing challenges in these fields.